2-[5-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylacetamide

• IUPAC Name: 2-[5-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylacetamide
• InChI: InChI=1S/C27H25ClN6O3S/c28-16-10-11-22-29-18(12-24(36)33(22)14-16)15-38-27-32-20-9-5-4-8-19(20)25-31-21(26(37)34(25)27)13-23(35)30-17-6-2-1-3-7-17/h4-5,8-12,14,17,21H,1-3,6-7,13,15H2,(H,30,35)
• InChI Key: HOBYLHSJDACGDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC(=O)N6C=C(C=CC6=N5)Cl
• Molecular Formula: C27H25ClN6O3S
• Molecular Weight: 549.0 g/mol

Description

2-[5-[(7-chloro-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C27H25ClN6O3S and its molecular weight is 549.05. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Modifications

Research in the domain of heterocyclic chemistry often explores the synthesis and functionalization of complex molecules for potential applications in drug discovery, material science, and as probes in biological systems. For example, the work by Chernyshev et al. (2014) on partially hydrogenated 2-amino[1,2,4]triazolo[1,5-a]pyrimidines and triazolo[5,1-b]quinazolines highlights the synthesis of polycondensed heterocycles through reactions with chlorocarboxylic acid chlorides, leading to amides through acylation of the amino group. Such synthetic pathways underscore the versatility of these compounds as synthons for preparing a wide array of heterocyclic compounds, potentially including quinazolinones derivatives similar to the queried compound (Chernyshev et al., 2014).

Potential Bioactivity and Applications

Quinazoline derivatives, as represented by the query compound, have been extensively studied for their diverse biological activities, including antitumor, antibacterial, and enzyme inhibition properties. Gangjee et al. (1996) synthesized 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase, indicating the therapeutic potential of such compounds in cancer treatment. This research demonstrates the relevance of quinazoline and pyrimidine derivatives in the development of novel therapeutics, providing a context for the potential bioactivity of the compound (Gangjee et al., 1996).